Cas no 2229612-93-3 (Methyl 4-amino-4-(4-methylcyclohexyl)butanoate)

• Product Name: Methyl 4-amino-4-(4-methylcyclohexyl)butanoate
• CAS No: 2229612-93-3
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5750707
• PubChem ID: 165706874
• Update Time: 2023-11-14

Methyl 4-amino-4-(4-methylcyclohexyl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1734606
• methyl 4-amino-4-(4-methylcyclohexyl)butanoate
• 2229612-93-3
• Methyl 4-amino-4-(4-methylcyclohexyl)butanoate

• Inchi： 1S/C12H23NO2/c1-9-3-5-10(6-4-9)11(13)7-8-12(14)15-2/h9-11H,3-8,13H2,1-2H3
• InChI Key： WGPCMHDUXRIQKX-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C1CCC(C)CC1)N)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų